2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol

• Molecular Formula: C13H13F3N2O2
• Molecular Weight: 286.25 g/mol
• IUPAC Name: 5-methoxy-2-[7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepin-5-yl]phenol
• InChI: InChI=1S/C13H13F3N2O2/c1-20-8-2-3-9(11(19)6-8)10-7-12(13(14,15)16)18-5-4-17-10/h2-3,6-7,18-19H,4-5H2,1H3
• InChI Key: UWZQIGWQBSKGGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NCCNC(=C2)C(F)(F)F)O

Description

2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol is a chemical compound known for its unique structure and properties. It contains a diazepine ring, a trifluoromethyl group, and a methoxyphenol moiety, making it a compound of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the diazepine ring or other functional groups within the molecule.

Substitution: The trifluoromethyl group and methoxyphenol moiety can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with altered properties .

Scientific Research Applications

2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Medicine: Research into its potential therapeutic effects is ongoing, with studies exploring its activity against certain diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism by which 2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, leading to the compound’s observed effects. The exact molecular targets and pathways are still under investigation, with ongoing research aiming to elucidate these mechanisms .

Comparison with Similar Compounds

Similar Compounds

2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-1-naphthol: This compound shares a similar diazepine ring and trifluoromethyl group but differs in the phenol moiety.

2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-phenol: Similar structure but lacks the methoxy group, leading to different chemical properties.

Uniqueness

The presence of the methoxyphenol moiety in 2-(2,3-Dihydro-7-trifluoromethyl-1H-1,4-diazepine-5-YL)-5-methoxyphenol distinguishes it from other similar compounds.